Cas no 1607247-41-5 (methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride)

• Product Name: methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride
• CAS No: 1607247-41-5
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD27920251
• CID: 4607973
• PubChem ID: 75480006
• Update Time: 2025-06-10

methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride

• MDL： MFCD27920251
• Inchi： 1S/C7H11N3O2.ClH/c1-12-7(11)6(8)4-10-3-2-9-5-10;/h2-3,5-6H,4,8H2,1H3;1H
• InChI Key： ZHLBKBSZFFQUHB-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)C(N)C(=O)OC.Cl

Additional information on methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride

Introduction to Methyl 2-amino-3-(1H-imidazol-1-yl)propanoate Dihydrochloride (CAS No. 1607247-41-5)

Methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride, identified by its CAS number 1607247-41-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of both amino and imidazole functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The molecular structure of methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride consists of a propanoate backbone modified with an amino group at the second carbon and an imidazole ring at the third carbon. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This solubility advantage is crucial for applications such as in vitro drug screening and cellular uptake studies.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds are known to exhibit properties such as antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific combination of functional groups in methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride positions it as a valuable building block for designing novel therapeutic agents. Researchers have been exploring its potential in inhibiting various enzymes and receptors involved in pathological processes.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often crucial in signal transduction pathways and are implicated in numerous diseases, including cancer and neurodegenerative disorders. The imidazole ring, in particular, can interact with specific residues in target proteins, leading to the development of highly selective inhibitors. For instance, studies have shown that imidazole derivatives can modulate the activity of kinases and phosphatases, which are key enzymes in cellular regulation.

The amino group at the second carbon of the propanoate chain provides an additional site for chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound. This flexibility has enabled the creation of a diverse library of derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have further facilitated the design and optimization of compounds like methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These predictions have guided experimental efforts, leading to more efficient synthesis routes and improved yields. Additionally, virtual screening methods have helped identify promising derivatives for further investigation.

In clinical research, methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride has been studied as a potential therapeutic agent for various conditions. Preclinical trials have demonstrated its efficacy in models of inflammation and pain management. The compound's ability to interact with specific biological pathways suggests that it may have applications beyond these initial findings. Further research is needed to fully elucidate its therapeutic potential and to address any safety concerns.

The synthesis of methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high purity and yield. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The analytical characterization of this compound is also critical for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets the required standards for pharmaceutical use.

The future prospects for methyl 2-amino-3-(1H-imidazol-1-yl)propanoate dihydrochloride are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic pathways, optimize its pharmacological properties, and expand its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.